Zinc nitrate hexahydrate
Zinc nitrate hexahydrate
Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes.
Brand Name:
Vulcanchem
CAS No.:
7779-88-6
VCID:
VC0147870
InChI:
InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2
SMILES:
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
Molecular Formula:
N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn
Molecular Weight:
189.4 g/mol
Zinc nitrate hexahydrate
CAS No.: 7779-88-6
Reference Standards
VCID: VC0147870
Molecular Formula: N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn
Molecular Weight: 189.4 g/mol
CAS No. | 7779-88-6 |
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Product Name | Zinc nitrate hexahydrate |
Molecular Formula | N2O6Zn Zn(NO3)2 Zn(NO3)2 N2O6Zn |
Molecular Weight | 189.4 g/mol |
IUPAC Name | zinc;dinitrate |
Standard InChI | InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2 |
Standard InChIKey | ONDPHDOFVYQSGI-UHFFFAOYSA-N |
SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2] |
Canonical SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2] |
Colorform | White powde |
Density | 2.07 at 68 °F (USCG, 1999) Relative density (water = 1): 2.07 (hexahydrate) |
Melting Point | 97 °F (USCG, 1999) -18 °C /hydrate/ ~110 °C |
Physical Description | Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes. DryPowder; Liquid COLOURLESS CRYSTALS OR POWDER. |
Description | Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes. |
Solubility | Soluble in alcohol. In water, 93 g/100g. Solubility in water, g/100ml at 20 °C: 200 (very good) |
Synonyms | zinc nitrate zinc nitrate hexahydrate zinc nitrate, (65)Zn-labeled |
PubChem Compound | 24518 |
Last Modified | Nov 11 2021 |
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